Cas no 1006459-10-4 (1-{5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylmethyl}-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-{5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylmethyl}-1H-pyrazole-3-carboxylic acid
• CAS No: 1006459-10-4
• MF: C₁₀H₉F₃N₄O₂
• MW: 274.199271917343
• MDL: MFCD04967761
• CID: 2621357
• PubChem ID: 19618541
• Update Time: 2025-04-21

1-{5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylmethyl}-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylmethyl}-1H-pyrazole-3-carboxylic acid
• 1-((5-Methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)methyl)-1H-pyrazole-3-carboxylic acid
• 1-([5-Methyl-3-(trifluoromethyl)-1h-pyrazol-1-yl]methyl)-1h-pyrazole-3-carboxylic acid
• 1-{[5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl]methyl}-1H-pyrazole-3-carboxylic acid
• BBL040925
• 1-((5-Methyl-3-(trifluoromethyl)-1H-pyrazol-1-yl)methyl)-1H-pyrazole-3-carboxylicacid
• 981-675-7
• 1006459-10-4
• EN300-229140
• CS-0439676
• 1-[[5-methyl-3-(trifluoromethyl)pyrazol-1-yl]methyl]pyrazole-3-carboxylic acid
• GQB45910
• 1-{[5-METHYL-3-(TRIFLUOROMETHYL)PYRAZOL-1-YL]METHYL}PYRAZOLE-3-CARBOXYLIC ACID
• AKOS000306547
• STK510065

• MDL： MFCD04967761
• Inchi： 1S/C10H9F3N4O2/c1-6-4-8(10(11,12)13)15-17(6)5-16-3-2-7(14-16)9(18)19/h2-4H,5H2,1H3,(H,18,19)
• InChI Key： SETJSBDIFLNRJQ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C)N(CN2C=CC(C(=O)O)=N2)N=1)(F)F

Computed Properties

• Exact Mass: 274.06776003Da
• Monoisotopic Mass: 274.06776003Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 72.9Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 426.7±45.0 °C at 760 mmHg
• Flash Point: 211.9±28.7 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1-{5-methyl-3-(trifluoromethyl)-1H-pyrazol-1-ylmethyl}-1H-pyrazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives